Cas no 1479-20-5 (5H-BENZOCYCLOHEPTEN-5-ONE, 2-FLUORO-6,7,8,9-TETRAHYDRO-)
1479-20-5 structure
Product Name:5H-BENZOCYCLOHEPTEN-5-ONE, 2-FLUORO-6,7,8,9-TETRAHYDRO-
CAS No:1479-20-5
MF:C11H11FO
MW:178.202846765518
CID:3324383
PubChem ID:18354314
Update Time:2024-03-01
5H-BENZOCYCLOHEPTEN-5-ONE, 2-FLUORO-6,7,8,9-TETRAHYDRO- Chemical and Physical Properties
Names and Identifiers
-
- 5H-BENZOCYCLOHEPTEN-5-ONE, 2-FLUORO-6,7,8,9-TETRAHYDRO-
- 1479-20-5
- SCHEMBL2585151
- 2-fluoro-6,7,8,9-tetrahydrobenzo[7]annulen-5-one
- 2-FLUORO-6,7,8,9-TETRAHYDRO-5H-BENZOCYCLOHEPTEN-5-ONE
-
- Inchi： 1S/C11H11FO/c12-9-5-6-10-8(7-9)3-1-2-4-11(10)13/h5-7H,1-4H2
- InChI Key： ZRPVSEIZXMFKOP-UHFFFAOYSA-N
- SMILES： FC1C=CC2C(CCCCC=2C=1)=O
Computed Properties
- Exact Mass: 178.079393132g/mol
- Monoisotopic Mass: 178.079393132g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 17.1Ų
5H-BENZOCYCLOHEPTEN-5-ONE, 2-FLUORO-6,7,8,9-TETRAHYDRO- Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
1479-20-5 (5H-BENZOCYCLOHEPTEN-5-ONE, 2-FLUORO-6,7,8,9-TETRAHYDRO-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
